Cas no 108-04-3 (Carbamodithioic acid,N-cyano-)
Carbamodithioic acid,N-cyano- structure
Product Name:Carbamodithioic acid,N-cyano-
CAS No:108-04-3
MF:C2H2N2S2
MW:118.180676937103
CID:161468
PubChem ID:3033833
Update Time:2025-04-19
Carbamodithioic acid,N-cyano- Chemical and Physical Properties
Names and Identifiers
-
- Carbamodithioic acid,N-cyano-
- Carbamodithioic acid, cyano-
- cyanocarbamodithioic acid
- Q27258909
- AKOS006275335
- NS00004205
- 46819KS62C
- CHEMBL3039654
- Cyanodithioimido carbonic acid dimethyl ester
- DTXSID40388778
- UNII-46819KS62C
- Cyaniiminodithiocarbonic acid
- Cyanodithioimidocarbonic acid
- Cyanodithioimidocarbonate
- cyanocarbonimidodithioic acid
- 108-04-3
- SCHEMBL1086076
-
- Inchi： 1S/C2H2N2S2/c3-1-4-2(5)6/h(H2,4,5,6)
- InChI Key： FKTUXVQEOXYNMO-UHFFFAOYSA-N
- SMILES： SC(NC#N)=S
Computed Properties
- Exact Mass: 117.96606
- Monoisotopic Mass: 117.96594042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 99.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 68.9Ų
Experimental Properties
- PSA: 36.15
Carbamodithioic acid,N-cyano- Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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